(Z)-N-[(4-chloro-2-methoxyphenyl)methyl]-2-cyano-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (Z)-N-[(4-chloro-2-methoxyphenyl)methyl]-2-cyano-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H13ClN2O3/c1-21-15-8-13(17)5-4-11(15)10-19-16(20)12(9-18)7-14-3-2-6-22-14/h2-8H,10H2,1H3,(H,19,20)/b12-7-
• InChI Key: NNFJCGLCDYANLP-GHXNOFRVSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)CNC(=O)C(=CC2=CC=CO2)C#N
• Isomeric SMILES: COC1=C(C=CC(=C1)Cl)CNC(=O)/C(=C\C2=CC=CO2)/C#N
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

(Z)-N-[(4-chloro-2-methoxyphenyl)methyl]-2-cyano-3-(furan-2-yl)prop-2-enamide, also known as CMFP, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. CMFP is a member of the propenamide family and has a molecular weight of 345.8 g/mol.

Scientific Research Applications

Polymerization and Copolymerization Processes

Studies have explored the spontaneous alternating copolymerization processes involving related compounds, leading to the production of polyamides with highly reactive groups attached to the polymer backbone. Such processes underscore the potential of utilizing similar compounds in the synthesis of novel polymers with specific properties, such as enhanced reactivity or structural uniqueness (Jiro Mizuya, T. Yokozawa, T. Endo, 1989).

Hydrogen Bonding and Crystal Structures

Research on anticonvulsant enaminones, which share structural similarities, has provided detailed insights into hydrogen bonding and crystal structures, highlighting the importance of such compounds in understanding molecular interactions and designing drugs with specific binding properties (M. Kubicki, H. Bassyouni, P. W. Codding, 2000).

Synthetic Applications in Medicinal Chemistry

Compounds with similar structures have been synthesized and evaluated for their potential as antiprotozoal agents, demonstrating significant activity against Trypanosoma b. rhodesiense and Plasmodium falciparum. This suggests that compounds like (Z)-N-[(4-chloro-2-methoxyphenyl)methyl]-2-cyano-3-(furan-2-yl)prop-2-enamide could be of interest in the development of new treatments for protozoal infections (M. Ismail, R. Brun, T. Wenzler, F. Tanious, W. Wilson, D. Boykin, 2004).

Imaging Agents in Neurological Research

The synthesis of compounds for use as PET imaging agents in Parkinson's disease research indicates the potential for structurally similar compounds to serve as molecular probes in neurological studies. This underscores the broader applicability of such compounds in biomedical research, particularly in the imaging and study of brain disorders (Min Wang, Mingzhang Gao, Zhidong Xu, Q. Zheng, 2017).